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Compound of Interest

Compound Name: Sucralox

Cat. No.: B15191362 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals investigating the

optimal dosage of sucralfate for foals with gastric lesions.

Frequently Asked Questions (FAQs)
Q1: What is the proposed mechanism of action for sucralfate in treating gastric lesions in foals?

Sucralfate is a hydroxy aluminum salt of sucrose octasulfate that acts locally on the gastric

mucosa.[1] In an acidic environment, it forms a viscous, sticky gel that adheres to ulcerated

areas, creating a protective barrier.[1][2][3] This "band-aid" effect shields the lesions from

further damage by stomach acid and pepsin.[1][4][5] Additionally, sucralfate is thought to

stimulate the local production of prostaglandins, increase bicarbonate and mucus secretion,

inactivate pepsin, and absorb bile acids.[1][6][7]

Q2: What is the recommended dosage range for sucralfate in foals?

The recommended dosage of sucralfate for foals can vary. Published literature and veterinary

sources suggest a range of 10 to 40 mg/kg administered orally.[1][6] The frequency of

administration is typically every 6 to 12 hours.[6][8]

Q3: Should sucralfate be administered with or without food?
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For optimal efficacy, sucralfate should be administered to a horse with an empty stomach,

ideally 30 to 60 minutes before feeding.[1][9] This allows the medication to effectively coat the

stomach lining and bind to any ulcerated tissue without interference from food particles.[9]

Q4: Can sucralfate be administered concurrently with other medications, such as omeprazole?

Yes, sucralfate is often used in combination with proton pump inhibitors like omeprazole.[1][6]

However, it is crucial to separate their administration times. Sucralfate can bind to other drugs

and inhibit their absorption.[6] It is recommended to administer sucralfate at least 30-60

minutes before or after other oral medications.[5][6][9]

Q5: Is there evidence to support the sole use of sucralfate for healing gastric ulcers in foals?

The evidence for sucralfate as a monotherapy for gastric ulcer healing in foals is conflicting.

Some studies suggest that sucralfate alone does not result in significant ulcer healing.[6][10]

[11] For instance, one study on 6- to 7-month-old foals with subclinical gastric ulcers found that

sucralfate (22 mg/kg every 8 hours) was no more effective than corn syrup in promoting healing

over a 14-day period.[10][12][13][14] However, it may be beneficial in preventing NSAID-

induced gastric ulceration.[1][13]

Q6: What is the success rate of sucralfate when used in combination with omeprazole?

Combination therapy of sucralfate and omeprazole has shown higher healing rates for gastric

lesions. One study reported a healing rate of 67.5% for glandular gastric disease of the pyloric

antrum when using omeprazole (4 mg/kg once daily) and sucralfate (12 mg/kg twice daily).[6]

Another study in sport and leisure horses showed a 63.2% healing rate with a similar

combination.[1]

Troubleshooting Guide
Problem: Lack of clinical improvement in a foal treated with sucralfate.

Verify Dosage and Administration: Ensure the correct dose is being administered based on

the foal's current body weight and that it is being given on an empty stomach.

Confirm Diagnosis: Re-evaluate the initial diagnosis. Gastroscopy is the definitive method for

diagnosing gastric ulcers and determining their severity and location (squamous vs.
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glandular).[11] Sucralfate is thought to be more effective for glandular ulcers.[15]

Consider Combination Therapy: As research suggests, sucralfate monotherapy may not be

sufficient for ulcer healing.[6][11] Consider adding a proton pump inhibitor like omeprazole to

the treatment protocol.

Evaluate for Concurrent Conditions: Other underlying health issues could be contributing to

the lack of improvement.

Problem: Difficulty in administering sucralfate to a foal.

Use a Liquid Formulation: Liquid suspensions of sucralfate are often easier to administer to

foals than crushed tablets.[1]

Syringe Administration: If using tablets, they can be crushed and mixed with a small amount

of water or a palatable substance like molasses and administered via an oral syringe.[1]

Timing is Key: Administering the medication before the foal is fully awake or when it is

hungry may improve compliance.

Data Presentation
Table 1: Summary of Sucralfate Dosage and Efficacy in Foals from Selected Studies
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Study/Source Dosage Regimen
Combination
Therapy

Outcome

Boehringer

Ingelheim[6]

12-40 mg/kg, PO, q 6-

12h

With Omeprazole

(4mg/kg, PO, q 24h)

67.5% healing rate for

EGGD of the pyloric

antrum.

Borne & MacAllister,

1993[10]
22 mg/kg, PO, q 8h

None (compared to

corn syrup)

Did not promote

greater healing than

the control.

Mad Barn[1]
10-20 mg/kg, PO, q 6-

8h

Often with

Omeprazole

Recommended for

gastric ulcers.

Geor et al., 1989[16] 4 grams/day With Phenylbutazone

Decreased

phenylbutazone-

induced gastric

ulceration.

Experimental Protocols
Protocol 1: Evaluation of Sucralfate Efficacy on Subclinical Gastric Ulcers in Foals (Adapted

from Borne & MacAllister, 1993[10])

Animal Selection: Twelve 6- to 7-month-old foals with endoscopically confirmed subclinical

gastric lesions.

Grouping: Foals are divided into two groups of six, with an approximately equal distribution

of lesion severity.

Treatment Group: Administer sucralfate at a dose of 22.0 mg/kg of body weight, orally, every

8 hours for 14 days.

Control Group: Administer an equal volume of corn syrup orally, every 8 hours for 14 days.

Evaluation: On day 15, perform a follow-up gastroscopic examination to assess the healing

of gastric lesions.
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Data Analysis: Compare the ulcer scores and degree of inflammation between the treatment

and control groups.

Visualizations

Experimental Setup

Treatment Phase (14 Days)

Evaluation

Select Foals with Gastric Lesions Divide into Two Groups

Group 1: Administer Sucralfate (22 mg/kg, q8h)

Group 2: Administer Corn Syrup (Control)

Day 15: Gastroscopic Examination Compare Ulcer Scores and Inflammation

Click to download full resolution via product page

Caption: Experimental workflow for a placebo-controlled study.
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Caption: Proposed mechanism of action of sucralfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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